Cas no 4252-61-3 ([butan-2-yl(phenyl)phosphoryl]benzene)

• Product Name: [butan-2-yl(phenyl)phosphoryl]benzene
• CAS No: 4252-61-3
• MF: C₁₆H₁₉OP
• MW: 258.295225381851
• CID: 1515035
• PubChem ID: 245884
• Update Time: 2025-04-21

[butan-2-yl(phenyl)phosphoryl]benzene Chemical and Physical Properties

Names and Identifiers

• [butan-2-yl(phenyl)phosphoryl]benzene
• CTK1D8092
• AC1L6GVB
• (1-methylpropyl)diphenylphosphane oxide
• NSC58261
• NCIOpen2_002783
• (BUTAN-2-YL-PHENYL-PHOSPHORYL)BENZENE
• butan-2-yl(diphenyl)phosphane oxide
• Diphenyl-s-butylphosphin-oxid
• SureCN5968030
• (butan-2-yl-phenylphosphoryl)benzene
• AC1Q6RCQ
• i-Butyl-diphenylphosphinoxid
• diphenyl-sec-butylphosphine oxide
• NSC-58261
• 4252-61-3
• SCHEMBL5968030
• DTXSID50288952

• Inchi： 1S/C16H19OP/c1-3-14(2)18(17,15-10-6-4-7-11-15)16-12-8-5-9-13-16/h4-14H,3H2,1-2H3
• InChI Key： CJAURDCSAQYORR-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)CC)=O

Computed Properties

• Exact Mass: 258.11747
• Monoisotopic Mass: 258.117352223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 3.79900